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Compound of Interest

Compound Name: Bis(4-octylphenyl)amine

Cat. No.: B085910 Get Quote

An In-depth Technical Guide to 4,4'-Dioctyldiphenylamine

This technical guide provides a comprehensive overview of 4,4'-dioctyldiphenylamine, a

sterically hindered secondary diarylamine antioxidant. It is intended for researchers, scientists,

and professionals in drug development and related fields who are interested in its chemical

properties, synthesis, and antioxidant applications.

Core Chemical and Physical Properties
4,4'-Dioctyldiphenylamine, also known as bis(4-octylphenyl)amine, is a high-molecular-weight

antioxidant primarily used as a stabilizer in organic materials such as plastics, rubber, and

lubricating oils to prevent oxidative degradation.[1] Its efficacy stems from the ability of its

secondary amine group to act as a radical scavenger.

Quantitative Data Summary
The key physicochemical properties of 4,4'-dioctyldiphenylamine are summarized in the table

below for easy reference.
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Property Value Source(s)

Molecular Formula C₂₈H₄₃N [2][3]

Molecular Weight 393.6 g/mol [2]

IUPAC Name 4-octyl-N-(4-octylphenyl)aniline [2]

CAS Number 101-67-7 [2][4]

Appearance
White powder, beige solid, or

brown slices
[2][3]

Odor Slight amine odor [1][2]

Melting Point 96-97 °C (205-207 °F) [3][5][6]

Boiling Point ~508 °C (rough estimate) [3]

Flash Point ~213-270 °C (~415-518 °F) [3][5]

Water Solubility < 1 mg/mL [5][6]

Stability

Stable, combustible,

incompatible with strong

oxidizing agents

[1][6]

Experimental Protocols
This section details the methodologies for the synthesis of 4,4'-dioctyldiphenylamine and a

standard assay for evaluating its antioxidant activity.

Synthesis of 4,4'-Dioctyldiphenylamine via Friedel-Crafts
Alkylation
The industrial synthesis of 4,4'-dioctyldiphenylamine is typically achieved through the Friedel-

Crafts alkylation of diphenylamine with an octene isomer, most commonly diisobutylene.[7][8]

The following protocol is a representative procedure based on common methods described in

the literature.[6][9]

Materials:
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Diphenylamine (DPA)

Diisobutylene (DIB)

Acidic clay catalyst (e.g., Montmorillonite) or Aluminum Chloride (AlCl₃)

Solvent (e.g., Toluene, optional)

Nitrogen gas supply

Reaction flask with a reflux condenser, mechanical stirrer, and thermometer

Procedure:

Catalyst Activation (if using acidic clay): The acidic clay catalyst is pre-activated by heating to

remove adsorbed water, which can interfere with the reaction.

Reaction Setup: Charge the reaction flask with diphenylamine and the acidic clay catalyst

(typically 5-30% by weight relative to diphenylamine).[6] The flask is then flushed with

nitrogen to create an inert atmosphere.

Heating: Heat the mixture to the reaction temperature, typically between 140-160 °C, with

continuous stirring.[6][9]

Alkylation: Slowly add diisobutylene to the heated mixture. A molar excess of diisobutylene

relative to diphenylamine is often used to favor the formation of the di-substituted product.[6]

Reaction Monitoring: The reaction is allowed to proceed for several hours (e.g., 6-24 hours)

at the set temperature.[9][10] The progress can be monitored by techniques such as Gas

Chromatography (GC) to check for the consumption of diphenylamine and the formation of

mono- and di-octylated products.

Work-up: After the reaction is complete, cool the mixture. If a solid catalyst was used, it is

removed by filtration.

Purification: The unreacted diisobutylene and any low-boiling byproducts are removed by

vacuum distillation. The resulting product is a mixture of octylated diphenylamines, with a
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high percentage of the desired 4,4'-dioctyldiphenylamine. Further purification can be

achieved via recrystallization or column chromatography if a high-purity solid is required.

Antioxidant Activity Assessment: DPPH Radical
Scavenging Assay
The antioxidant capacity of 4,4'-dioctyldiphenylamine can be evaluated by its ability to

scavenge stable free radicals. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common

and straightforward method for this purpose.[11][12]

Materials:

4,4'-Dioctyldiphenylamine

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol or Ethanol (spectrophotometric grade)

Positive control (e.g., Ascorbic acid, Trolox)

UV-Vis Spectrophotometer or microplate reader

Procedure:

Solution Preparation:

Prepare a stock solution of 4,4'-dioctyldiphenylamine in methanol at a known

concentration (e.g., 1 mg/mL). Create a series of dilutions from this stock.

Prepare a stock solution of the positive control in methanol and create a series of dilutions.

Prepare a working solution of DPPH in methanol (e.g., 0.1 mM). This solution should have

a deep purple color and an absorbance of approximately 1.0 at 517 nm. Store it in the

dark.[11]

Assay Reaction:
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In a set of test tubes or a 96-well plate, add a specific volume (e.g., 100 µL) of the different

concentrations of the 4,4'-dioctyldiphenylamine solutions.

Prepare a control tube/well containing only methanol instead of the sample solution.

Add a specific volume (e.g., 100 µL) of the DPPH working solution to all tubes/wells and

mix thoroughly.[11]

Incubation: Incubate the reactions in the dark at room temperature for a set period (e.g., 30

minutes).[11]

Measurement: Measure the absorbance of each solution at 517 nm.

Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the

following formula:

% Scavenging Activity = [ (A_control - A_sample) / A_control ] * 100

Where A_control is the absorbance of the control and A_sample is the absorbance of the

test sample.

IC₅₀ Determination: Plot the percentage of scavenging activity against the concentration of

4,4'-dioctyldiphenylamine to determine the IC₅₀ value (the concentration required to

scavenge 50% of the DPPH radicals). A lower IC₅₀ value indicates higher antioxidant activity.

[12]

Mechanism of Action and Visualization
The antioxidant activity of diphenylamine and its derivatives is attributed to the hydrogen atom

on the secondary amine.[13] This hydrogen can be donated to a free radical (R•), such as a

peroxyl radical (ROO•), which is a key species in oxidative degradation. This donation

neutralizes the radical, thereby terminating the oxidative chain reaction. The resulting

diphenylaminyl radical is stabilized by resonance and is less reactive, preventing it from

propagating the oxidation process.

Antioxidant Radical Scavenging Workflow
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Caption: Antioxidant mechanism of 4,4'-dioctyldiphenylamine.

Experimental Workflow for Antioxidant Assay
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Caption: Workflow for DPPH radical scavenging assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b085910?utm_src=pdf-body-img
https://www.benchchem.com/product/b085910?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. pubs.acs.org [pubs.acs.org]

2. US20160017252A1 - Selective Alkylation Method for Producing p, p'-Di-alkylated
Diphenylamine Antioxidants - Google Patents [patents.google.com]

3. CN103709046B - Preparation method of liquid-state octyl diphenylamine antioxidant -
Google Patents [patents.google.com]

4. researchgate.net [researchgate.net]

5. WO2016014380A1 - Selective alkylation method for producing p, p'-di-alkylated
diphenylamine antioxidants - Google Patents [patents.google.com]

6. EP1694757B1 - Antioxidant composition of octylated diphenylamine and process of
preparation thereof - Google Patents [patents.google.com]

7. [PDF] ALKYLATION OF DIPHENYLAMINE WITH ALKENES CATALYZED BY ACIDIC
CATALYSTS BASED ON BENTONITE | Semantic Scholar [semanticscholar.org]

8. EP1171415A1 - Method of manufacturing alkylated diphenylamine compositions and
products thereof - Google Patents [patents.google.com]

9. data.epo.org [data.epo.org]

10. US5734084A - Synthesis of alkylated aromatic amines - Google Patents
[patents.google.com]

11. benchchem.com [benchchem.com]

12. acmeresearchlabs.in [acmeresearchlabs.in]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Molecular weight of 4,4'-dioctyldiphenylamine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085910#molecular-weight-of-4-4-
dioctyldiphenylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085910?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

